Cas no 1706435-62-2 (2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine)
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine
- 2-(2-Fluoro-phenoxy)-4,6-dimethyl-pyrimidin-5-ylamine
- 5-Pyrimidinamine, 2-(2-fluorophenoxy)-4,6-dimethyl-
-
- Inchi: 1S/C12H12FN3O/c1-7-11(14)8(2)16-12(15-7)17-10-6-4-3-5-9(10)13/h3-6H,14H2,1-2H3
- InChI Key: PRNDLDDUAHPGFT-UHFFFAOYSA-N
- SMILES: C1(OC2=CC=CC=C2F)=NC(C)=C(N)C(C)=N1
Experimental Properties
- Density: 1.257±0.06 g/cm3(Predicted)
- Boiling Point: 407.5±55.0 °C(Predicted)
- pka: 2.76±0.39(Predicted)
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507964-1g |
2-(2-Fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 97% | 1g |
$637 | 2023-02-02 | |
| TRC | F167181-100mg |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 100mg |
$ 160.00 | 2022-06-02 | ||
| TRC | F167181-500mg |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 500mg |
$ 615.00 | 2022-06-02 | ||
| TRC | F167181-1g |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 1g |
$ 930.00 | 2022-06-02 | ||
| Life Chemicals | F1912-0238-0.25g |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 95%+ | 0.25g |
$585.0 | 2023-09-06 | |
| Life Chemicals | F1912-0238-0.5g |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 95%+ | 0.5g |
$616.0 | 2023-09-06 | |
| Life Chemicals | F1912-0238-1g |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 95%+ | 1g |
$649.0 | 2023-09-06 | |
| Life Chemicals | F1912-0238-2.5g |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 95%+ | 2.5g |
$1298.0 | 2023-09-06 | |
| Life Chemicals | F1912-0238-5g |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 95%+ | 5g |
$1947.0 | 2023-09-06 | |
| Life Chemicals | F1912-0238-10g |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine |
1706435-62-2 | 95%+ | 10g |
$2726.0 | 2023-09-06 |
2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine
Professional Introduction to Compound with CAS No. 1706435-62-2 and Product Name: 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine
The compound identified by the CAS number 1706435-62-2 and the product name 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a fluorophenoxyl group at the 2-position and dimethyl substituents at the 4 and 6 positions of the pyrimidine ring, endows it with distinct chemical and biological characteristics that make it a promising candidate for further research.
In recent years, there has been a growing interest in developing novel pyrimidine-based compounds for their therapeutic potential. Pyrimidines are heterocyclic aromatic compounds that are fundamental to nucleic acid structure and function, making them ideal scaffolds for drug discovery. The introduction of fluorine atoms into the pyrimidine ring has been particularly noteworthy, as fluorine can modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. The specific arrangement of substituents in 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine suggests that it may exhibit enhanced bioavailability and reduced susceptibility to degradation compared to its non-fluorinated counterparts.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The fluorophenoxy group provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility is particularly valuable in drug development pipelines where iterative optimization is often required to achieve desired pharmacological profiles. The presence of dimethyl groups at the 4 and 6 positions further enhances the steric environment around the pyrimidine core, which can influence both the compound's solubility and its interaction with biological targets.
Recent studies have begun to explore the biological activity of related pyrimidine derivatives, providing valuable insights into the potential therapeutic applications of compounds like 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine. Research has indicated that such molecules may exhibit inhibitory effects on various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. The fluorine atom's ability to increase metabolic stability while maintaining strong binding interactions makes these compounds particularly attractive for drug design. Furthermore, the fluorophenoxy group has been shown to enhance cell membrane permeability, potentially improving oral bioavailability—a critical factor in drug efficacy.
The synthesis of 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine involves sophisticated organic chemistry techniques that highlight its complexity as a molecular entity. The introduction of fluorine into aromatic systems typically requires specialized methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-fluorine bond efficiently. These synthetic strategies not only underscore the compound's synthetic challenge but also demonstrate the cutting-edge capabilities of modern chemical synthesis in producing complex pharmaceutical intermediates.
The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may possess significant therapeutic value. Pyrimidine derivatives have long been recognized for their role in antiviral and anticancer therapies due to their structural similarity to nucleobases found in DNA and RNA. The modifications present in 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine, particularly the fluorine atom and aromatic ring substitution pattern, are expected to fine-tune its interaction with biological targets compared to simpler pyrimidines. This specificity could lead to more effective treatments with fewer side effects—a key goal in modern medicine.
From a computational chemistry perspective, modeling studies have begun to shed light on how structural features like the fluorophenoxy group influence molecular interactions. These studies often employ molecular dynamics simulations and quantum mechanical calculations to predict binding affinities and enzyme inhibition constants. Such computational approaches are invaluable for guiding experimental efforts by identifying promising derivatives before they are synthesized in the lab. The integration of computational methods with experimental chemistry has accelerated drug discovery significantly over recent decades.
The regulatory landscape for novel pharmaceutical intermediates like 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine is complex but well-established. Regulatory agencies require thorough characterization of both chemical structure and biological activity before approval for clinical use can be considered. This ensures that only compounds with demonstrated safety profiles proceed through development pipelines toward patient use. Given its promising preclinical data and innovative structure, 1706435-62-2 represents an exciting opportunity for pharmaceutical companies seeking novel therapeutics.
In conclusion, 1706435-62-2, marketed under its product name 2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine, stands out as a significant contribution to medicinal chemistry research due to its unique structural features and potential therapeutic applications. Its synthesis showcases advanced chemical methodologies while its biological profile suggests promise as an intermediate or lead compound for further drug development efforts aimed at treating various diseases including cancer, inflammation, or infectious disorders where pyrimidine-based agents show particular efficacy.
1706435-62-2 (2-(2-fluorophenoxy)-4,6-dimethylpyrimidin-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)